Cas no 647855-30-9 (Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-)

Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)- structure
647855-30-9 structure
Product Name:Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-
CAS No:647855-30-9
MF:C10H8F3IO2
MW:344.069005966187
CID:416094
PubChem ID:68684109
Update Time:2025-04-19

Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-
    • 4-iodo-1-prop-2-enoxy-2-(trifluoromethoxy)benzene
    • DTXSID10738786
    • 4-Iodo-1-[(prop-2-en-1-yl)oxy]-2-(trifluoromethoxy)benzene
    • 647855-30-9
    • SCHEMBL3544650
    • Inchi: 1S/C10H8F3IO2/c1-2-5-15-8-4-3-7(14)6-9(8)16-10(11,12)13/h2-4,6H,1,5H2
    • InChI Key: PLJSHXRGRJSSND-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=1)OC(F)(F)F)OCC=C

Computed Properties

  • Exact Mass: 343.95164
  • Monoisotopic Mass: 343.95211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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